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Compound of Interest

Compound Name: Ethyl p-methylbenzenesulfonate

Cat. No.: B128698 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl p-Methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl p-
methylbenzenesulfonate (also known as ethyl p-toluenesulfonate), a compound utilized in

organic synthesis and pharmaceutical development. Due to its classification as a potential

genotoxic impurity (PGI), stringent adherence to safety protocols is imperative.[1] This

document outlines the material's properties, hazards, handling procedures, and emergency

responses, and includes representative experimental protocols for safety assessment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of ethyl p-
methylbenzenesulfonate is fundamental to its safe handling.
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Property Value Reference

CAS Number 80-40-0 [1][2]

Molecular Formula C₉H₁₂O₃S [3][4]

Molecular Weight 200.26 g/mol [1][4]

Appearance
White to light brown solid or

crystals
[2][3]

Melting Point 32 - 34 °C (89.6 - 93.2 °F)

Boiling Point
158 - 162 °C (316.4 - 323.6 °F)

at 10 mmHg
[2]

Flash Point 157 °C (314.6 °F) [2]

Autoignition Temperature 500 °C (932 °F) [2]

Density 1.174 g/cm³ [3]

Solubility
Insoluble in water; soluble in

ethanol, ether, and benzene.[3]
[3]

Stability

Stable under normal

conditions, but is moisture

sensitive.[2] It is considered an

unstable solid.[5]

[6][5]

Hazard Identification and Classification
Ethyl p-methylbenzenesulfonate is classified as a hazardous substance and requires careful

handling.[2]
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[2]

Carcinogenicity Category 2
Suspected of causing cancer.

[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[7]

Signal Word: Warning[2][7]

Safety and Handling Precautions
Adherence to the following handling and storage procedures is critical to minimize exposure

and ensure a safe working environment.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling ethyl p-methylbenzenesulfonate.
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PPE Type Specification

Eye/Face Protection

Chemical safety goggles or face shield (in

compliance with OSHA's 29 CFR 1910.133 or

European Standard EN166).[2][8]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[2]

[8] A lab coat should be worn.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[2] A dust

mask of type N95 (US) is also recommended.[7]

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[1]

[9]

Handling and Storage
Precaution Description

Handling

Obtain special instructions before use and do

not handle until all safety precautions have been

read and understood.[2] Avoid contact with skin,

eyes, and clothing.[8] Do not breathe dust,

fume, gas, mist, vapors, or spray.[2] Wash

hands and any exposed skin thoroughly after

handling.[2] Do not eat, drink, or smoke when

using this product.[2]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances.[8] Keep

containers tightly closed.[2] Store locked up.[2]

The product is moisture sensitive.[2][3]

Incompatible Materials Strong oxidizing agents and strong bases.[2]

Emergency Procedures
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Immediate and appropriate response to an incident is crucial.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention if irritation

persists.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

advice/attention if skin irritation occurs. Wash

clothing before reuse.[2][8]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.[2]

[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a POISON CENTER or

doctor/physician if you feel unwell.[2][8]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Step Action

Personal Precautions

Ensure adequate ventilation. Use personal

protective equipment as required. Evacuate

personnel to safe areas.[2]

Environmental Precautions Do not let product enter drains.[2]

Methods for Containment and Cleaning Up

Sweep up and shovel into suitable containers

for disposal. Avoid generating dusty conditions.

[2][8]

Fire-Fighting Measures
Aspect Guideline

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide

(CO₂), or chemical foam.[2][8]

Specific Hazards

During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or

combustion, including carbon monoxide, carbon

dioxide, and sulfur oxides.[2][8]

Protective Equipment

As in any fire, wear a self-contained breathing

apparatus in pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective

gear.[2][8]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[2] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[8]

Experimental Protocols for Safety Assessment
The following are representative protocols for key toxicological assessments. These are based

on established guidelines and should be adapted by qualified personnel for the specific
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substance and regulatory requirements.

Bacterial Reverse Mutation Test (Ames Test)
This protocol is a representative example based on standard Ames test procedures.

Objective: To assess the mutagenic potential of ethyl p-methylbenzenesulfonate by

measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella

typhimurium.

Methodology:

Strains: Use at least five strains of bacteria, including TA98, TA100, TA1535, TA1537, and E.

coli WP2 uvrA or TA102.

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (S9 fraction from induced rat liver).

Dose Levels: A preliminary toxicity test should be performed to determine the appropriate

concentration range. The main experiment should include a negative control, a positive

control (known mutagens for each strain with and without S9), and at least five

concentrations of ethyl p-methylbenzenesulfonate.

Procedure (Plate Incorporation Method): a. To 2 mL of molten top agar at 45°C, add 0.1 mL

of an overnight bacterial culture, 0.1 mL of the test substance solution (or control), and 0.5

mL of S9 mix (for activated assays) or buffer (for non-activated assays). b. Vortex the mixture

and pour it onto the surface of a minimal glucose agar plate. c. Incubate the plates at 37°C

for 48-72 hours.

Data Analysis: Count the number of revertant colonies on each plate. A positive response is

defined as a dose-related increase in the number of revertant colonies to at least twice the

background (negative control) count.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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Objective: To determine the potential of ethyl p-methylbenzenesulfonate to cause skin

irritation or corrosion.

Methodology:

Test Animal: Healthy, young adult albino rabbit.

Preparation: Approximately 24 hours before the test, clip the fur from a small area (approx. 6

cm²) on the animal's back.

Application: Apply 0.5 g of the solid test substance to the prepared skin area and cover with

a gauze patch and semi-occlusive dressing.

Exposure: The exposure duration is 4 hours. After exposure, remove the patch and any

residual test substance.

Observation: Examine the skin for erythema and edema at 1, 24, 48, and 72 hours after

patch removal. Continue observations for up to 14 days if the effects persist.

Scoring: Grade the skin reactions according to a standardized scoring system (e.g., Draize

scale).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To assess the potential of ethyl p-methylbenzenesulfonate to cause eye irritation

or corrosion.

Methodology:

Test Animal: Healthy, young adult albino rabbit.

Procedure: a. Examine both eyes of the animal 24 hours before testing. b. Apply a single

dose of the test substance (e.g., 0.1 mL of a solution or 0.1 g of a solid) into the conjunctival

sac of one eye. The other eye serves as a control. c. Gently hold the eyelids together for

about one second.
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Observation: Examine the eyes at 1, 24, 48, and 72 hours after application. Score lesions of

the cornea, iris, and conjunctiva using a standardized system. The observation period may

be extended to 21 days to evaluate the reversibility of effects.

Visualizations
Spill Response Workflow

Spill Occurs Assess Hazard
(Size, Location, Substance) Evacuate Immediate Area Don Appropriate PPE Contain Spill

(Use absorbent material) Clean Up Spill Decontaminate Area
and Equipment

Dispose of Waste
(As hazardous waste) Report Incident
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Caption: Workflow for responding to a spill of ethyl p-methylbenzenesulfonate.
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Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Risk Assessment Workflow
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Caption: Workflow for risk assessment when handling the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b128698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

